Cas no 63221-88-5 (1-ETHYL-4-(2-(4-METHOXYPHENYL)ETHYNYL)BENZENE)

• Product Name: 1-ETHYL-4-(2-(4-METHOXYPHENYL)ETHYNYL)BENZENE
• CAS No: 63221-88-5
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• MDL: MFCD00807428
• CID: 90215
• PubChem ID: 87560992
• Update Time: 2025-09-28

1-ETHYL-4-(2-(4-METHOXYPHENYL)ETHYNYL)BENZENE Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-[(4-methoxyphenyl)ethynyl]benzene
• 1-(4-ETHYLPHENYL)-2-(4-METHOXYPHENYL)ACETYLENE
• 1-ethyl-4-[2-(4-methoxyphenyl)ethynyl]benzene
• 1-[2-(4-ethylphenyl)ethynyl]-4-methoxybenzene
• 1-ETHYL-4-(2-(4-METHOXYPHENYL)ETHYNYL)BENZENE
• 4-Methoxy-4'-ethyl-tolan
• 4-methoxy-4'-ethyltolane
• 4-[(4-Ethylphenyl)ethynyl]anisole
• PTP 2O1
• p-Methoxy-p'-ethyltolan
• 1-Ethyl-4-((4-methoxyphenyl)ethynyl)benzene
• SBB059436
• TR
• AS-30539
• AB91822
• AKOS015838601
• DTXSID20398193
• E0806
• 4-(9-HYDROXY-9-XANTHENYL)BENZOICACID
• Benzene, 1-ethyl-4-[2-(4-methoxyphenyl)ethynyl]-
• CS-0454402
• 63221-88-5
• SCHEMBL4799978
• MFCD00807428
• FT-0640878
• Benzene,1-ethyl-4-[2-(4-methoxyphenyl)ethynyl]-
• YWDALJMLXXWXFP-UHFFFAOYSA-N
• DB-054436

• MDL： MFCD00807428
• Inchi： 1S/C17H16O/c1-3-14-4-6-15(7-5-14)8-9-16-10-12-17(18-2)13-11-16/h4-7,10-13H,3H2,1-2H3
• InChI Key： YWDALJMLXXWXFP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC2C=CC(=CC=2)CC)=CC=1

Computed Properties

• Exact Mass: 236.12000
• Monoisotopic Mass: 236.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: White lens powder
• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72.0 to 76.0 deg-C
• Boiling Point: 151-153°C/1mm
• Flash Point: 151-153°C/1mm
• Refractive Index: 1.587
• Solubility: Insuluble (4.0E-4 g/L) (25 ºC),
• PSA: 9.23000
• LogP: 3.65740
• Solubility: Insoluble in water

1-ETHYL-4-(2-(4-METHOXYPHENYL)ETHYNYL)BENZENE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons